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Compound of Interest
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Cat. No.: B15881629

Get Quote

This technical support center provides troubleshooting guidance and answers to frequently

asked questions regarding the air degradation mechanisms of organic solar cells (OSCs)

based on the donor polymer PBDTTT-EFT (also known as PTB7-Th).

Frequently Asked Questions (FAQs)
Q1: What are the primary environmental factors that cause the degradation of PBDTTT-EFT
based OSCs in air?

A1: The degradation of PBDTTT-EFT based OSCs in an ambient environment is primarily

caused by extrinsic factors, namely the presence of oxygen and water (humidity).[1][2] These

elements can induce photo-oxidation of the active layer materials, react with and corrode the

electrodes, and adversely affect the interfacial layers, such as the hole transport layer (HTL).[1]

[3][4] The simultaneous presence of light, oxygen, and moisture is known to be particularly

damaging.[5]

Q2: My device experiences a rapid initial drop in efficiency, often called 'burn-in'. Is this normal

for PBDTTT-EFT?
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A2: Yes, a significant "burn-in" effect is a known issue for PBDTTT-EFT:PC₇₁BM based solar

cells. Studies have shown that this initial, rapid drop in power conversion efficiency (PCE) can

be as high as 60% within the first 24 hours of operation under simulated sunlight.[6] This loss is

primarily attributed to a reduction in photocurrent (Jsc).[6] The burn-in is considered a photo-

induced process, as similar degradation is not observed when the device is stored in the dark.

[1]

Q3: How do oxygen and moisture specifically affect the different layers of the solar cell?

A3:

Active Layer (PBDTTT-EFT:PC₇₁BM): Oxygen, especially in the presence of light, can lead

to photo-oxidation of the PBDTTT-EFT polymer.[1] This "bleaching" reduces the material's

ability to absorb light, leading to a decrease in photocurrent.[1][6] Moisture can also

negatively impact the active layer's morphology and electronic properties.[3][7]

Hole Transport Layer (HTL): For devices using PEDOT:PSS as the HTL, moisture is a

significant cause of degradation. PEDOT:PSS is hygroscopic and can absorb water from the

air, which increases the resistance at the HTL/active layer interface and can even lead to

delamination.[4][5] Oxygen can also oxidize the PEDOT:PSS layer.[3][8]

Electrodes: Low work function metals used as cathodes (e.g., Calcium, Aluminum) are highly

reactive and can be oxidized by both oxygen and water, forming an insulating metal oxide

layer that impedes charge extraction.[1]

Q4: Is PBDTTT-EFT considered a relatively stable polymer for OSCs?

A4: Compared to its predecessor, PTB7, PBDTTT-EFT (PCE10) is considered significantly

more stable.[9] Early indications suggested it could be handled under ambient conditions with

fewer immediate issues, which was a step towards achieving longer device lifetimes.[9]

However, like most organic semiconductors, it remains susceptible to long-term degradation

from environmental factors, particularly light, oxygen, and moisture.[1][6]

Troubleshooting Guide
This guide addresses specific issues you may encounter during your experiments with

PBDTTT-EFT based OSCs.
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Problem / Observation Potential Cause(s)
Suggested Action(s) /

Troubleshooting Steps

Rapid PCE drop (>50%) within

the first 24 hours of light

exposure.

Photo-induced "burn-in"

degradation. This is a known

characteristic of the PBDTTT-

EFT:PC₇₁BM blend, primarily

affecting the photocurrent

(Jsc).[6]

1. Acknowledge the burn-in:

Understand that a significant

initial efficiency loss is

expected for this material

system.[6] 2. Pre-aging:

Consider "light-soaking" the

device for a set period to move

past the initial burn-in phase

before conducting long-term

stability tests. 3.

Encapsulation: Use high-

quality encapsulation (e.g.,

UV-cured epoxy, glass

encapsulation) to minimize

exposure to oxygen and water,

which can exacerbate

degradation.

Gradual but steady decline in

all photovoltaic parameters

(PCE, Voc, Jsc, FF) over

days/weeks in air.

Extrinsic degradation from

ambient air. This points to slow

photo-oxidation of the active

layer and/or corrosion of the

electrodes and degradation of

interface layers.[1][2]

1. Improve Encapsulation: This

is the most critical step to

prevent the ingress of oxygen

and water.[5] 2. Inert

Atmosphere: Fabricate and

store devices in a nitrogen-

filled glovebox to minimize

exposure.[4] 3. Material

Choice: If using PEDOT:PSS,

consider replacing it with a

more hydrophobic HTL like

WO₃ to reduce moisture-

induced degradation.[5]

Significant drop in Fill Factor

(FF) and appearance of an "S-

shaped" J-V curve.

Interface degradation. This is

often caused by moisture

absorption in the PEDOT:PSS

layer, creating an energy

1. Bake the device: Gently

heating the device in a vacuum

or inert atmosphere may

temporarily reverse some
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barrier for charge extraction.[4]

[5] It can also be caused by

oxidation of the cathode

interface.[1]

moisture-related effects. 2.

Analyze Interfaces: Use

techniques like Kelvin Probe or

XPS to check for changes in

the work function of the HTL or

oxidation at the electrode

interface.[5] 3. Replace HTL:

Test alternative, more stable

hole transport materials.[5]

Visible bleaching or color

change in the active layer after

light exposure.

Photo-oxidation of the

PBDTTT-EFT polymer. This is

a chemical degradation of the

active layer, reducing its light

absorption capability.[1]

1. UV-Vis Spectroscopy:

Measure the absorption

spectrum of the film before and

after exposure to quantify the

loss in absorption

(photobleaching).[6] 2. UV

Filtering: Use a UV filter during

testing and operation, as high-

energy photons can accelerate

degradation. 3. Limit Air

Exposure: Proper

encapsulation is key to

preventing the oxygen ingress

required for photo-oxidation.[1]

Device performance is poor

even when freshly made in a

glovebox.

Sub-optimal morphology or

processing. The performance

of PBDTTT-EFT devices is

highly sensitive to the

processing conditions and the

use of solvent additives like

1,8-diiodooctane (DIO).[10]

1. Optimize Additives: Verify

the correct volume percentage

of DIO (typically ~3%) is used

to achieve favorable nanoscale

morphology.[10] 2. Check

Morphology: Use AFM or TEM

to investigate the surface and

bulk morphology of the active

layer to ensure proper phase

separation.[10] 3. Review

Protocols: Ensure all

processing steps, including

spin-coating speeds and

annealing temperatures/times,

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.researchgate.net/publication/248520521_Degradation_of_organic_solar_cells_due_to_air_exposure
https://www.diva-portal.org/smash/get/diva2:1769136/FULLTEXT01.pdf
https://web.stanford.edu/group/mcgehee/publications/AM2016-1.pdf
https://www.diva-portal.org/smash/get/diva2:1769136/FULLTEXT01.pdf
https://www.diva-portal.org/smash/get/diva2:1769136/FULLTEXT01.pdf
https://web.stanford.edu/group/mcgehee/publications/AM2016-1.pdf
https://www.researchgate.net/publication/289672752_Critical_light_instability_in_CBDIO_processed_PBDTTT-EFTPC71BM_organic_photovoltaic_devices
https://web.stanford.edu/group/mcgehee/publications/AM2016-1.pdf
https://www.researchgate.net/publication/269418877_Unraveling_the_Morphology_of_High_Efficiency_Polymer_Solar_Cells_Based_on_the_Donor_Polymer_PBDTTT-EFT
https://www.researchgate.net/publication/269418877_Unraveling_the_Morphology_of_High_Efficiency_Polymer_Solar_Cells_Based_on_the_Donor_Polymer_PBDTTT-EFT
https://www.researchgate.net/publication/269418877_Unraveling_the_Morphology_of_High_Efficiency_Polymer_Solar_Cells_Based_on_the_Donor_Polymer_PBDTTT-EFT
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15881629?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


are consistent with established

high-efficiency protocols.

Quantitative Degradation Data
The following table summarizes representative data on the degradation of unencapsulated

polymer solar cells when exposed to air. While specific data for PBDTTT-EFT is part of a

broader trend, these examples illustrate the typical impact of air exposure.

Polymer
Blend

Exposure
Condition

Duration PCE Loss
Key
Parameter
Change

Reference

PBDTTT-

EFT:PC₇₁BM

AM1.5

Illumination

(in air)

24 hours ~60%
Primarily Jsc

reduction
[6]

PCDTBT:PC₇

₁BM

Air

(unspecified

light)

14 days ~66%

General

decay of all

parameters

[11]

P3HT:PC₇₁B

M

Air

(unspecified

light)

14 days ~79%

General

decay of all

parameters

[11]

PTB7:PC₇₁B

M

Air

(unspecified

light)

14 days ~83%

General

decay of all

parameters

[11]

Experimental Protocols & Visualizations
Key Experiments for Degradation Analysis
1. Current Density-Voltage (J-V) Characterization

Objective: To measure the key performance metrics (PCE, Voc, Jsc, FF) of the solar cell over

time.

Methodology:
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Place the device on a temperature-controlled stage.

Use a solar simulator calibrated to AM1.5G (100 mW/cm²) as the light source.

Connect the device to a source measure unit (SMU).

Sweep the voltage from reverse to forward bias (e.g., -1V to 1V) and record the current

density.

Repeat this measurement at set time intervals (e.g., 0, 1, 6, 24, 100 hours) of air exposure

under controlled light, temperature, and humidity conditions.

Analyze the evolution of the J-V parameters to quantify degradation.[12]

2. UV-Visible Absorption Spectroscopy

Objective: To detect chemical degradation (photobleaching) of the active layer.

Methodology:

Prepare the PBDTTT-EFT:PC₇₁BM film on a transparent substrate (e.g., quartz or glass).

Measure the initial absorption spectrum using a spectrophotometer.

Expose the film to the same degradation conditions as the full device (e.g., light and air).

Periodically re-measure the absorption spectrum. A decrease in the main absorption peak

indicates photobleaching.[6]

3. X-ray Photoelectron Spectroscopy (XPS)

Objective: To identify chemical changes, such as oxidation, in the different layers of the

device.

Methodology:

Measure a pristine, un-degraded device (or individual layers) as a reference.
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After aging the device in air, transfer it to the ultra-high vacuum chamber of the XPS

system.

Acquire survey scans to identify present elements and high-resolution scans of specific

elements (e.g., C 1s, O 1s, S 2p).

An increase in the oxygen signal or the appearance of C-O or S-O related peaks in the

active layer or HTL indicates oxidation.[3][11]

Diagrams and Workflows
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Click to download full resolution via product page

Caption: Key air degradation pathways in PBDTTT-EFT OSCs.
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Click to download full resolution via product page

Caption: Standard experimental workflow for an OSC stability study.
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Caption: A logical troubleshooting tree for diagnosing performance issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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